1,3-Dinitrobenzene 1,3-Dinitrobenzene 1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin.
1,3-Dinitrobenzene and 1,3,5-trinitrobenzene are synthetic substances that are used in explosives. Both substances are yellow crystal-like solids at room temperature. They may exist in air in very small amounts as dust or a vapor, and can dissolve in certain liquids. If either substance is put under very high heat, it will explode. They have have no odor or taste.
M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 99-65-0
VCID: VC0052904
InChI: InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H
SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C6H4N2O4
C6H4(NO2)2
C6H4N2O4
Molecular Weight: 168.11 g/mol

1,3-Dinitrobenzene

CAS No.: 99-65-0

Reference Standards

VCID: VC0052904

Molecular Formula: C6H4N2O4
C6H4(NO2)2
C6H4N2O4

Molecular Weight: 168.11 g/mol

1,3-Dinitrobenzene - 99-65-0

CAS No. 99-65-0
Product Name 1,3-Dinitrobenzene
Molecular Formula C6H4N2O4
C6H4(NO2)2
C6H4N2O4
Molecular Weight 168.11 g/mol
IUPAC Name 1,3-dinitrobenzene
Standard InChI InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H
Standard InChIKey WDCYWAQPCXBPJA-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Boiling Point 556 °F at 756 mm Hg (NTP, 1992)
291.0 °C
302.8 °C @ 770 mm Hg
300-303 °C
572°F
Colorform Yellowish crystals
Colorless to yellow, rhombic needles or plates
Pale white or yellow, crystalline solid.
Density 1.58 at 64.4 °F (USCG, 1999)
1.575 @ 18 °C/4 °C
1.6 g/cm³
1.58
Flash Point 302 °F (NIOSH, 2016)
302 °F (CLOSED CUP)
149 °C
302°F
Melting Point 194 °F (NTP, 1992)
90.0 °C
89-90 °C
90 °C
192°F
Physical Description M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
YELLOW CRYSTALS.
Pale-white or yellow solid.
Description 1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin.
1,3-Dinitrobenzene and 1,3,5-trinitrobenzene are synthetic substances that are used in explosives. Both substances are yellow crystal-like solids at room temperature. They may exist in air in very small amounts as dust or a vapor, and can dissolve in certain liquids. If either substance is put under very high heat, it will explode. They have have no odor or taste.
M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
Solubility 0.02 % (NIOSH, 2016)
0.00 M
1 g dissolves in 2000 ml cold water, 320 ml boiling water; 1 g dissolves in 37 ml alcohol, 20 ml boiling alcohol; freely sol in chloroform, ethyl acetate
Very soluble in acetone and ethanol; soluble in ether
In water, 533 mg/l @ 25 °C
Solubility in water: very poor
0.02%
Synonyms 1,3-dinitrobenzene
3-dinitrobenzene
m-dinitrobenzene
meta-dinitrobenzene
Vapor Density 5.8 (air= 1 at boiling point of dinitrobenzene) /Dinitrobenzene, all isomers/
Relative vapor density (air = 1): 5.8
Vapor Pressure 9.00e-04 mmHg
2X10-4 mm Hg @ 25 °C
Vapor pressure, kPa at 20 °C:
PubChem Compound 7452
Last Modified Nov 12 2021
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